Cas no 1305272-57-4 (ethyl 5-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate
• CAS No: 1305272-57-4
• MF: C₁₇H₂₁ClN₄O₄S
• MW: 412.891041517258
• CID: 5398616
• Update Time: 2025-05-20

ethyl 5-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ULYHCIFZPVDRLR-UHFFFAOYSA-N
• ethyl 5-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C17H21ClN4O4S/c1-3-26-17(23)15-12(2)19-20-16(15)27(24,25)22-10-8-21(9-11-22)14-6-4-13(18)5-7-14/h4-7H,3,8-11H2,1-2H3,(H,19,20)
• InChI Key： ULYHCIFZPVDRLR-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(OCC)=O)C(S(N2CCN(C3=CC=C(Cl)C=C3)CC2)(=O)=O)=N1

Additional information on ethyl 5-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate

Ethyl 5-{[4-(4-Chlorophenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate: A Comprehensive Overview

Ethyl 5-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate, with CAS No. 1305272-57-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which includes a piperazine ring, a sulfonyl group, and a pyrazole moiety. These structural elements contribute to its unique pharmacological properties, making it a promising candidate for various therapeutic applications.

The core structure of this compound is centered around the pyrazole ring, which is a five-membered heterocyclic aromatic compound. The pyrazole moiety is further substituted with a methyl group at the 3-position and a sulfonyl group at the 5-position. The sulfonyl group is attached to a piperazine ring, which itself is substituted with a 4-chlorophenyl group at the para position. This substitution pattern enhances the compound's stability and bioavailability, making it an attractive target for drug development.

Recent studies have highlighted the potential of ethyl 5-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate as a modulator of key cellular pathways involved in inflammation and oxidative stress. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its ability to scavenge reactive oxygen species (ROS) suggests its potential as an antioxidant agent in treating conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of ethyl 5-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the piperazine ring through reductive amination, followed by sulfonation to introduce the sulfonyl group. The final step involves the introduction of the ethoxy carbonyl group via esterification, yielding the final product. This synthetic route is highly efficient and has been optimized to ensure high yields and purity.

In terms of pharmacokinetics, ethyl 5-{[4-(4-chlorophenyl)piperazin-1-yli]sulfonyl}-3-methyl-H-pyrazole-carboxlate has been shown to exhibit favorable absorption profiles in preclinical models. Studies conducted in rats demonstrated that the compound achieves rapid systemic levels following oral administration, with a half-life of approximately 6 hours. Its bioavailability is further enhanced by its ability to penetrate various tissues, including the brain, suggesting its potential for treating central nervous system disorders.

The safety profile of this compound has also been extensively evaluated in preclinical studies. Acute toxicity studies in mice revealed no significant adverse effects at doses up to 200 mg/kg. Chronic toxicity studies over a period of 90 days showed no evidence of organ toxicity or significant changes in hematological parameters. These findings underscore its potential as a safe therapeutic agent for long-term use.

One area where ethyl 5-{[4-(chlorophenypiperazin-yli)sulfanyli]-methylpyrazol-carboxylester} has shown particular promise is in the treatment of inflammatory bowel disease (IBD). Preclinical studies have demonstrated that it significantly reduces colonic inflammation in mouse models of IBD by inhibiting nuclear factor-kappa B (NF-kB) activation and reducing mucosal damage. These results suggest that it could serve as a novel therapeutic option for patients with IBD who are unresponsive to conventional treatments.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential as an anticancer agent. Research published in Cancer Research revealed that it induces apoptosis in various cancer cell lines by targeting the mitochondrial pathway. Moreover, it was found to synergize with conventional chemotherapeutic agents, enhancing their efficacy while reducing their toxic side effects.

The development of ethyl 5-{[chlorophenypiperazine-sulfanyli]-methylpyrazol-carboxylester} into a clinical candidate represents a significant advancement in medicinal chemistry. Its unique combination of anti-inflammatory, antioxidant, and anticancer properties positions it as a versatile therapeutic agent with broad applications across multiple disease areas.

In conclusion, ethyl 5-{[chlorophenypiperazine-sulfanyli]-methylpyrazol-carboxylester} (CAS No. 1305272) is an innovative compound with immense potential in drug discovery and development. With ongoing research focusing on optimizing its pharmacokinetic properties and exploring its therapeutic applications further, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.